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Introduction: Nickel nanoparticles (NiNPs) are of significant interest due to their unique
magnetic, catalytic, and conductive properties. These characteristics make them valuable in a
wide range of applications, including catalysis, magnetic data storage, sensors, and biomedical
applications. The synthesis of NiINPs can be achieved through various methods, with chemical
reduction being one of the most common and effective approaches. This document provides
detailed protocols for the synthesis of nickel nanoparticles using nickel (I1) chloride hexahydrate
(NiCl2-6H20) as the precursor, employing different reduction methods. The protocols outlined
below are the chemical reduction method using hydrazine hydrate, a method using sodium
borohydride with a polymer stabilizer, and a green synthesis approach using plant extracts.

Protocol 1: Hydrazine Reduction Method

This method utilizes hydrazine hydrate as a strong reducing agent in a polyol medium
(ethylene glycol), with sodium hydroxide acting as a catalyst to facilitate the formation of
nanoparticles.[1][2][3]
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Experimental Protocol:

Precursor Solution Preparation: Dissolve a specific amount of Nickel (II) chloride
hexahydrate (NiClz-6H20) in ethylene glycol. For example, prepare a 0.05M solution.[4]

Reaction Setup: Transfer the precursor solution to a reaction vessel (e.g., a three-neck flask)
equipped with a magnetic stirrer and a condenser. Heat the solution to the desired reaction
temperature (e.g., 60-120°C) under continuous stirring.[1][5]

Addition of Reducing Agent: In a separate container, prepare a solution of hydrazine
monohydrate and sodium hydroxide (NaOH) in ethylene glycol.[5]

Reaction: Add the hydrazine/NaOH solution to the heated NiClz solution. The molar ratio of
hydrazine to nickel ions can be varied to control particle size.[2] The color of the solution will
change, typically to a strong black, indicating the formation of nickel nanopatrticles.[5] The
reaction is generally rapid and may be complete within minutes.[1]

Purification: After the reaction is complete, cool the colloidal solution to room temperature.
The synthesized nickel nanopatrticles can be separated by centrifugation.

Washing: Wash the collected nanoparticles multiple times with ethanol and deionized water
to remove any unreacted precursors and byproducts. Acetone can also be used for a final
wash.[6]

Drying: Dry the purified nickel nanoparticles in a vacuum oven or at room temperature. The
final product is a black powder.[3]

Data Presentation:

The reaction conditions, particularly temperature and NaOH concentration, significantly

influence the size of the resulting nickel nanoparticles.
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. Average

Reducing Temperat NaOH . Referenc
Precursor Catalyst Particle

Agent ure (°C) Conc. (M) .

Size (nm)

NiClz-:6H20  Hydrazine NaOH 60 0.1 9.2+29 [1]
NiClz-6H20  Hydrazine NaOH 120 0.1 7.3x15 [1]
NiClz-6H20  Hydrazine NaOH 120 0.5 54+0.9 [1]
NiCl-6H20  Hydrazine  NaOH 130 0.5 53+1.0 [1]
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Caption: Workflow for NiNP synthesis via hydrazine reduction.

Protocol 2: Sodium Borohydride (NaBH4) Reduction
Method

This method employs sodium borohydride as the reducing agent and often uses a polymer,
such as polyvinylpyrrolidone (PVP), as a capping agent to prevent nanoparticle agglomeration
and control growth.[7] This synthesis is typically performed in an agueous medium at room
temperature.[7]

Experimental Protocol:
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» Stabilizer Solution: Prepare an aqueous solution of the stabilizing polymer. For example,
dissolve 0.30 g of PVP in approximately 36 mL of deionized water with gentle stirring.[7]

e Precursor Addition: Add a measured volume of a NiClz-6H20 stock solution (e.g., 6 mL of a
2% solution) to the polymer solution and mix well.[7]

e Reduction: While stirring vigorously, add solid sodium borohydride (NaBHa4) (e.g., 0.2 g) to
the mixture in a single portion.[7]

e pH Adjustment: Within one minute of adding the NaBHa4, add a specific amount of NaOH
(e.g., 2 mmol) to the solution.[7]

e Final Volume: Adjust the final volume of the solution to a predetermined amount (e.g., 50 mL)
with deionized water.[7] The formation of nanoparticles is indicated by a color change to dark
brown or black.

 Purification and Collection: The nanoparticles can be purified by methods such as dialysis
against deionized water to remove excess ions and unreacted reagents, followed by
collection via centrifugation or freeze-drying.

Data Presentation:

The concentration of the stabilizing polymer can be adjusted to tune the final size of the nickel
nanoparticles.

. Stabilizer Average
Precursor Reducing NaOH .
(PVP) Conc. Particle Reference
Conc. Agent (mmol) .
(mmol) Size (nm)
5.29 mmol
0.50 mmol 2.70 2 6.1 [7]
NaBHa4
5.29 mmol
0.50 mmol 5.40 2 35 [7]
NaBHa4
5.29 mmol
0.50 mmol 8.10 2 1.2 [7]
NaBHa4
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Experimental Workflow:
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Caption: Workflow for NiNP synthesis via NaBHa4 reduction.

Protocol 3: Green Synthesis Using Plant Extract

This eco-friendly method utilizes the phytochemicals present in plant extracts as both reducing
and capping agents. This example is based on the use of Vernonia amygdalina leaf extract.[3]
[9] In this case, the final product is often nickel oxide (NiO) nanoparticles, which may require an
additional annealing step.[8]

Experimental Protocol:

e Preparation of Plant Extract:

o Thoroughly wash fresh plant leaves (Vernonia amygdalina) with tap water and then
distilled water.[8]

o Air dry the leaves at room temperature for about a week.[8]

o Boil a known quantity of the dried leaves in distilled water (e.g., at 60°C for 50 minutes)
until the solution color changes.[8]

o Cool the extract to room temperature and filter it using Whatman No. 1 filter paper. Store
the extract in a refrigerator.[8]

e Precursor Solution: Prepare an aqueous solution of NiClz-:6H20.
e Synthesis:

o Mix the plant extract and the nickel precursor solution. A common ratio is 1:1 by volume.[8]
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o Slowly add the extract to the precursor solution while stirring continuously with a magnetic
stirrer for about an hour under ambient conditions.[8]

o A color change in the mixture indicates the formation of nanopatrticles.

o Collection and Annealing:
o Collect the resulting precipitate by centrifugation and wash it with distilled water.

o Dry the powder. To obtain crystalline nickel oxide (NiO) nanoparticles, the powder can be
annealed in a furnace at a high temperature (e.g., 500°C for 2 hours).[8][9]

Data Presentation:

Characterization data for nanoparticles synthesized using this green method.

Reducing/C . . Average
. Annealing Annealing .
Precursor apping . Crystallite Reference
Temp. (°C) Time (h) .
Agent Size (nm)
Vernonia
NiClz:-6H20 amygdalina 500 2 17.86 [819]

leaf extract
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Caption: Workflow for green synthesis of NiO nanopatrticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b15889228?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15889228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

